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Compound of Interest

Compound Name: BAY 1003803

Cat. No.: B15144598

Technical Support Center: BAY 1003803

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to preventing and troubleshooting BAY 1003803
precipitation in stock solutions.

Frequently Asked Questions (FAQSs)
Q1: What is the recommended solvent for preparing BAY 1003803 stock solutions?

Al: For optimal solubility and stability, it is recommended to prepare stock solutions of BAY
1003803 in high-purity, anhydrous DMSO. Water contamination in DMSO can significantly
reduce the solubility of hydrophobic compounds and lead to precipitation.

Q2: What is the maximum concentration for a BAY 1003803 stock solution in DMSQO?

A2: While the absolute maximum solubility may be higher, a concentration of up to 2.5 mg/mL
in DMSO is a reliable starting point for a clear solution. For higher concentrations, careful
optimization and solubility testing are recommended.

Q3: How should I store my BAY 1003803 stock solution to prevent precipitation?

A3: Proper storage is critical to maintain the integrity of your stock solution.[1] We recommend
the following:
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 Aliquoting: Store the stock solution in small, single-use aliquots to minimize freeze-thaw
cycles.[1] Repeated freezing and thawing can promote precipitation.

o Temperature: For long-term storage (up to 6 months), store aliquots at -80°C. For short-term
storage (up to 1 month), -20°C is acceptable.[2]

o Container: Use tightly sealed vials to prevent moisture absorption from the air, as DMSO is
hygroscopic.

Q4: My BAY 1003803 solution has precipitated after storage. Can | still use it?

A4: 1t is not recommended to use a stock solution with visible precipitate without attempting to
redissolve it. The presence of precipitate indicates that the concentration of the supernatant is
lower than intended, which will lead to inaccurate experimental results. Filtering out the
precipitate is also not advised as it will alter the concentration in an unquantified manner.

Troubleshooting Guide: Precipitation Issues

This guide provides a systematic approach to resolving precipitation issues with BAY 1003803
stock solutions.

Issue 1: Precipitation observed during the initial
preparation of the stock solution.

Caption: Troubleshooting workflow for precipitation during stock solution preparation.

Issue 2: Precipitation observed after thawing a
previously clear stock solution.

Caption: Troubleshooting workflow for precipitation after thawing a stock solution.

Quantitative Data Summary

The following table summarizes the known solubility and storage parameters for BAY 1003803.
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Parameter

Solvent/Condition

Value/Recommendation

Solubility

10% DMSO, 40% PEG300,
5% Tween-80, 45% Saline

> 2.5 mg/mL (5.07 mM)[2]

10% DMSO, 90% Corn QOil

= 2.5 mg/mL (5.07 mM)[2]

Storage Temperature

Long-term (up to 6 months)

-80°C[1][2]

Short-term (up to 1 month)

-20°C[2]

In DMSO at 4°C

Up to 2 weeks[1]

Experimental Protocols

Protocol 1: Preparation of a 2.5 mg/mL BAY 1003803
Stock Solution in a Multi-Component Vehicle

This protocol is suitable for in vivo studies.

e Add 10% of the final desired volume of DMSO to the tube.

o Vortex the solution until the powder is fully dissolved.

Weigh the desired amount of BAY 1003803 powder in a sterile, conical tube.

e Add 40% of the final volume of PEG300 and mix thoroughly.

e Add 5% of the final volume of Tween-80 and mix until the solution is homogeneous.

o Add 45% of the final volume of saline to reach the final desired volume and concentration.[2]

 If any precipitation or phase separation occurs, gently warm the solution and/or sonicate until

it becomes clear.[2]

« Aliquot the solution into single-use, tightly sealed vials and store at -80°C for long-term

storage or -20°C for short-term storage.[2]
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Protocol 2: Preparation of a 2.5 mg/mL BAY 1003803
Stock Solution for In Vitro Use

This protocol is a general guideline for preparing a DMSO stock solution.
» Weigh the desired amount of BAY 1003803 powder in a sterile microcentrifuge tube.

e Add the appropriate volume of anhydrous, high-purity DMSO to achieve the target
concentration of 2.5 mg/mL.

» Vortex the solution vigorously for 1-2 minutes.

« If the compound is not fully dissolved, place the tube in a 37°C water bath for 10-15 minutes,
followed by sonication in a water bath sonicator for 15-20 minutes.

 Visually inspect the solution to ensure it is clear and free of particulates.
» Aliquot the stock solution into single-use volumes and store at -80°C, protected from light.

Signaling Pathway

BAY 1003803 is an agonist of the glucocorticoid receptor (GR). The binding of BAY 1003803 to
GR initiates a signaling cascade that ultimately modulates the transcription of target genes.
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Caption: Simplified signaling pathway of BAY 1003803 via the glucocorticoid receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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